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Compound of Interest

Compound Name: Boc-Ala-NH2

CAS No.: 85642-13-3

Cat. No.: B1336559 Get Quote

Executive Summary & Chemical Profile
Boc-Ala-NH2 (N-tert-Butoxycarbonyl-L-alanine amide) is a protected amino acid derivative

widely used in solid-phase peptide synthesis (SPPS). While often perceived as "bio-benign"

due to its amino acid backbone, it is a chemical reagent that requires strict adherence to

organic waste protocols.

The Critical Hazard: The primary operational risk in disposing of Boc-Ala-NH2 is not acute

toxicity, but chemical incompatibility. The tert-butoxycarbonyl (Boc) group is acid-labile.

Accidental mixing of Boc-Ala-NH2 with strong acidic waste (e.g., Trifluoroacetic acid - TFA) will

trigger rapid deprotection, releasing isobutylene gas and CO₂, which can over-pressurize and

rupture sealed waste containers.
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Property Specification

Chemical Name N-tert-Butoxycarbonyl-L-alanine amide

CAS Number 85642-13-3

Formula C₈H₁₆N₂O₃

Molecular Weight 188.22 g/mol

Physical State White to off-white crystalline powder

Solubility
Soluble in organic solvents (DCM, DMF, MeOH);

poorly soluble in water

RCRA Status
Non-listed (Not P or U listed); regulated as

"Solid Organic Chemical Waste"

Critical Safety Analysis: The "Acid Trap"
As a Senior Application Scientist, I cannot overstate this specific risk. In peptide labs, "Acid

Waste" (TFA/Scavengers) and "Solid Waste" often sit in close proximity.

The Mechanism of Hazard: When Boc-Ala-NH2 contacts a strong acid (

), the following decomposition occurs:

Operational Implication: If you dispose of 100g of expired Boc-Ala-NH2 into a carboy

containing acidic waste, you generate significant volumes of gas.

Protocol: NEVER dispose of Boc-protected amino acids into containers designated for acidic

cleavage cocktails without prior neutralization.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Reagent (Expired or
Excess)
Applicable for: Old bottles of Boc-Ala-NH2 or spilled solids.

Segregation: Do not mix with trash or biohazard waste. This is chemical waste.[1]
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Packaging:

Keep the substance in its original container if possible. Ensure the lid is tight.

If the original container is damaged, transfer to a clear, wide-mouth high-density

polyethylene (HDPE) jar.

Double-Bagging: Place the container inside a clear, chemically resistant plastic bag (e.g.,

4-mil polyethylene) to contain any potential leakage.

Labeling: Apply a hazardous waste label.

Constituents: "Boc-Ala-NH2 (Solid Organic)"

Hazard Checkbox: Check "Toxic" or "Irritant" (standard precaution for organics) and

"Organic".

Disposal: Place in the lab's designated "Solid Organic Waste" drum.

Scenario B: Disposal of Liquid Solutions
Applicable for: Boc-Ala-NH2 dissolved in solvents (DCM, DMF, Methanol).

Identify the Solvent: The solvent dictates the waste stream, not the solute.

Stream Selection:

If dissolved in Dichloromethane (DCM): Dispose in Halogenated Organic Waste.

If dissolved in DMF, Methanol, or Ethyl Acetate: Dispose in Non-Halogenated Organic

Waste.

pH Check (Crucial):

Dip a pH strip into the solution.

If pH < 4 (Acidic): You must neutralize the solution with a weak base (e.g., Sodium

Bicarbonate solution) before adding it to the main waste carboy to prevent gas evolution

inside the drum.
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Allow any gas to off-gas in a fume hood before capping.

Scenario C: Contaminated Debris
Applicable for: Weighing boats, gloves, and paper towels.

Trace Contamination: Items with visible powder residue should be treated as solid chemical

waste.

Protocol: Collect in a dedicated "Chemically Contaminated Debris" bucket (usually a wide-

mouth drum with a liner).

Exclusion: Do not place these in the standard black/clear trash bags used for office waste.

Visual Workflow: Decision Logic
The following diagram outlines the logical decision tree for disposing of Boc-Ala-NH2 to ensure

compliance and safety.
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Figure 1: Decision matrix for Boc-Ala-NH2 disposal, emphasizing the critical pH check step to

prevent gas evolution.

Regulatory & Compliance Context
EPA/RCRA Classification
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Under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery

Act (RCRA):

Classification: Boc-Ala-NH2 is not a "Listed Waste" (it does not appear on the P-list or U-

list).

Characteristic Waste: It must be evaluated for characteristics. It is generally not ignitable (as

a solid), corrosive, or reactive unless mixed with acids.

Generator Responsibility: The "Cradle-to-Grave" principle applies. You are responsible for

the waste until it is destroyed. Ensure your waste manifest explicitly lists "Organic Solid" or

"Amino Acid Derivative."

Storage Compatibility
Store Away From: Strong oxidizers and strong acids.

Shelf Life: Stable at room temperature, but often stored at 2-8°C to prevent slow hydrolysis

over years.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Operational Guide: Safe Disposal of Boc-Ala-NH2].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336559#boc-ala-nh2-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1336559?utm_src=pdf-body
https://www.epa.gov/hw
https://www.benchchem.com/product/b1336559?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC275490100&productDescription=BOC-L-ALANINE%2C+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1336559#boc-ala-nh2-proper-disposal-procedures
https://www.benchchem.com/product/b1336559#boc-ala-nh2-proper-disposal-procedures
https://www.benchchem.com/product/b1336559#boc-ala-nh2-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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